Cas no 1083326-55-9 (2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester)

• Product Name: 2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester
• CAS No: 1083326-55-9
• MF: C₁₇H₂₀BClN₂O₄S
• MW: 394.680702209473
• CID: 1098312
• PubChem ID: 57545850
• Update Time: 2025-06-13

2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-Benzenesulfonamide
• 2-Chloro-3-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyridine - iminosulfane dioxide (1:1)
• N-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]Benzenesulfonamide
• AGN-PC-00D5R7
• KB-25
• N-(2-chloro-4-pyrimidinyl)-2,3-dimethyl-2H-indazol-6-amine
• N-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl)benzenesulfonamide
• N-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
• N-(2-CHLOROPYRIMIDIN-4-YL)-2,3-DIMETHYL-2H-INDAZOL-6-AMINE
• QC-5728
• MFCD12923396
• 1083326-55-9
• CS-0460225
• YXMGHSPXTWPUFF-UHFFFAOYSA-N
• SCHEMBL3115744
• N-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzene sulfonamide
• 2-Chloro-3-phenylsulfonamidopyridine-5-boronic acid pinacol ester
• N-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide
• 2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester

• MDL： MFCD12923396
• Inchi： 1S/C17H20BClN2O4S/c1-16(2)17(3,4)25-18(24-16)12-10-14(15(19)20-11-12)21-26(22,23)13-8-6-5-7-9-13/h5-11,21H,1-4H3
• InChI Key： YXMGHSPXTWPUFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(B2OC(C)(C)C(C)(C)O2)C=N1)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 394.09300
• Monoisotopic Mass: 394.0925362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• PSA: 121.43000
• LogP: 4.50960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester

Research Brief on 2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester (CAS: 1083326-55-9)

The compound 2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester (CAS: 1083326-55-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules, including protease inhibitors and kinase-targeting agents. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex molecular architectures in pharmaceutical research.

Recent advancements in the synthesis and application of 2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester have been documented in several high-impact journals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of novel Bruton's tyrosine kinase (BTK) inhibitors, which are critical for treating B-cell malignancies. The study reported that the boronic ester moiety facilitates efficient coupling with aryl halides, enabling the rapid assembly of diverse compound libraries for screening.

Another significant development involves the use of this compound in the design of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). Research published in ACS Infectious Diseases (2024) utilized 2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester to develop a series of boronic acid-based inhibitors that exhibit potent antiviral activity. The study emphasized the compound's ability to form reversible covalent bonds with the catalytic cysteine residue of Mpro, thereby blocking viral replication.

From a synthetic chemistry perspective, recent work has focused on optimizing the stability and reactivity of this boronic ester. A 2024 paper in Organic Letters detailed a novel purification protocol that enhances the compound's shelf-life and reduces byproduct formation during cross-coupling reactions. This improvement is expected to streamline its use in large-scale pharmaceutical manufacturing.

In conclusion, 2-Chloro-3-phenylsulfonamidopyridine-5-boronic Acid Pinacol Ester (CAS: 1083326-55-9) continues to be a valuable tool in medicinal chemistry, with emerging applications in targeted therapy and antiviral drug development. Its unique chemical properties and adaptability to various synthetic routes make it a promising candidate for future research endeavors. Ongoing studies are exploring its potential in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders.